Cas no 1804603-73-3 (3-Amino-5-(aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine)
3-Amino-5-(aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-Amino-5-(aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine
-
- Inchi: 1S/C7H7F3IN3O/c8-7(9,10)15-5-3(1-12)2-14-6(11)4(5)13/h2H,1,12-13H2
- InChI Key: MBLRGZFXHQURNF-UHFFFAOYSA-N
- SMILES: IC1=C(C(=C(C=N1)CN)OC(F)(F)F)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 216
- XLogP3: 0.9
- Topological Polar Surface Area: 74.2
3-Amino-5-(aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A022002186-500mg |
3-Amino-5-(aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine |
1804603-73-3 | 97% | 500mg |
$950.60 | 2022-04-02 | |
| Alichem | A022002186-1g |
3-Amino-5-(aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine |
1804603-73-3 | 97% | 1g |
$1,663.20 | 2022-04-02 |
3-Amino-5-(aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 3-Amino-5-(aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine
Introduction to 3-Amino-5-(aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine (CAS No. 1804603-73-3)
3-Amino-5-(aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1804603-73-3, belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and utility in drug development. The unique structural features of this molecule, including its amino, iodine, and trifluoromethoxy substituents, make it a valuable intermediate in the synthesis of various pharmacologically active agents.
The significance of 3-Amino-5-(aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine lies in its potential applications across multiple therapeutic areas. Recent advancements in medicinal chemistry have highlighted its role as a key building block in the design and synthesis of novel therapeutic entities. The presence of multiple reactive sites on its molecular framework allows for extensive functionalization, enabling chemists to explore a wide range of chemical modifications that can enhance its pharmacological properties.
One of the most compelling aspects of this compound is its versatility in drug discovery. Researchers have leveraged its structural motifs to develop inhibitors targeting various biological pathways, including those implicated in cancer, inflammation, and neurodegenerative diseases. The iodine atom at the 2-position serves as a valuable handle for cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are fundamental in constructing complex molecular architectures. Similarly, the amino and aminomethyl groups provide opportunities for further derivatization, allowing for the introduction of additional functionalities that can modulate binding affinity and selectivity.
In the realm of oncology research, 3-Amino-5-(aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine has been explored as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is often associated with tumor growth and progression. By designing molecules that selectively inhibit aberrant kinase activity, researchers aim to develop more effective anticancer therapies. The trifluoromethoxy group, in particular, has been shown to enhance metabolic stability and binding interactions with target proteins, making it a desirable feature in drug candidates.
The compound’s potential extends beyond oncology into other therapeutic domains. For instance, its structural scaffold has been investigated for its ability to modulate inflammatory pathways by acting on nuclear factor kappa B (NF-κB) signaling. NF-κB is a transcription factor that regulates the expression of genes involved in inflammation and immune responses. Small molecule inhibitors targeting NF-κB have shown promise in preclinical studies for conditions such as rheumatoid arthritis and chronic inflammatory diseases.
Recent studies have also delved into the use of 3-Amino-5-(aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine in the development of neuroprotective agents. Neurodegenerative diseases like Alzheimer’s and Parkinson’s are characterized by progressive neuronal dysfunction and death. By identifying compounds that can protect against oxidative stress and mitochondrial dysfunction, researchers hope to mitigate disease progression. The pyridine core is particularly relevant here, as it is found in several FDA-approved drugs used to treat neurological disorders.
The synthetic methodologies employed in producing 3-Amino-5-(aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine reflect contemporary trends in organic synthesis. Modern techniques such as transition-metal-catalyzed reactions and flow chemistry have been utilized to improve yield and scalability. These advancements not only streamline the production process but also enable access to complex derivatives with tailored properties. The integration of computational chemistry tools has further accelerated the discovery process by predicting molecular interactions and optimizing synthetic routes.
The safety profile of 3-Amino-5-(aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine is another critical consideration in its application to drug development. While preliminary studies suggest that it exhibits reasonable stability under standard conditions, comprehensive toxicological assessments are essential before it can be advanced into clinical trials. Collaborative efforts between synthetic chemists and pharmacologists are crucial to ensure that promising candidates are translated into safe and effective therapies.
Looking ahead, the future prospects for 3-Amino-5-(aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine are bright, driven by ongoing research efforts aimed at expanding its utility across diverse therapeutic areas. Innovations in medicinal chemistry continue to unlock new possibilities for this versatile compound, positioning it as a cornerstone in the development of next-generation pharmaceuticals.
1804603-73-3 (3-Amino-5-(aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)